![molecular formula C12H12N2O2S B6288024 6-Phenyl-pyridine-3-sulfonic acid methylamide, 95% CAS No. 2737207-02-0](/img/structure/B6288024.png)
6-Phenyl-pyridine-3-sulfonic acid methylamide, 95%
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Description
Synthesis Analysis
The synthesis of pyridine-3-sulfonic acids, which are similar to 6-Phenyl-pyridine-3-sulfonic acid methylamide, involves the oxidation of 3-chloropyridine to 3-chloropyridine N-oxide, replacement of chlorine by a sulpho group, followed by reduction to pyridine-3-sulphonic acid .Molecular Structure Analysis
The molecular structure of 6-Phenyl-pyridine-3-sulfonic acid methylamide is characterized by a pyridine ring attached to a phenyl group at the 6th position and a sulfonic acid methylamide group at the 3rd position.Chemical Reactions Analysis
The chemical reactions involving pyridine-3-sulfonic acids, which are similar to 6-Phenyl-pyridine-3-sulfonic acid methylamide, include the conversion of pyridine-3-sulfonyl chlorides into pyridine-3-sulfonic acids and -sulfonyl amides .Safety and Hazards
Mechanism of Action
- By suppressing guanosine nucleotide availability, MFCD34168902 dampens cell-mediated immune responses and antibody formation .
- Furthermore, it decreases the production of nitric oxide by inducible NO synthase without affecting constitutive NO synthases .
- Downstream effects involve reduced lymphocyte proliferation, altered adhesion molecule expression, and decreased nitric oxide production .
- Clinically, MFCD34168902 reduces acute and chronic rejection in allograft recipients and shows promise in certain autoimmune disorders .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Properties
IUPAC Name |
N-methyl-6-phenylpyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c1-13-17(15,16)11-7-8-12(14-9-11)10-5-3-2-4-6-10/h2-9,13H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTDMXAHWFBBDNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CN=C(C=C1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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